Cas no 178974-63-5 (1-(Chloromethyl)-2-fluoro-3-methoxybenzene)
1-(Chloromethyl)-2-fluoro-3-methoxybenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(chloromethyl)-2-fluoro-3-methoxybenzene
- 2-Fluoro-3-methoxybenzyl chloride
- HDADXTHUZVRVIO-UHFFFAOYSA-N
- Benzene, 1-(chloromethyl)-2-fluoro-3-methoxy-
- 1-(Chloromethyl)-2-fluoro-3-methoxybenzene
-
- MDL: MFCD11110189
- Inchi: 1S/C8H8ClFO/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4H,5H2,1H3
- InChI Key: HDADXTHUZVRVIO-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=C(C=1F)OC
Computed Properties
- Exact Mass: 174.0247707g/mol
- Monoisotopic Mass: 174.0247707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 2.4
1-(Chloromethyl)-2-fluoro-3-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000326-250mg |
2-Fluoro-3-methoxybenzyl chloride |
178974-63-5 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015000326-500mg |
2-Fluoro-3-methoxybenzyl chloride |
178974-63-5 | 97% | 500mg |
839.45 USD | 2021-06-21 | |
| Alichem | A015000326-1g |
2-Fluoro-3-methoxybenzyl chloride |
178974-63-5 | 97% | 1g |
1,519.80 USD | 2021-06-21 | |
| Enamine | EN300-2956486-0.05g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 0.05g |
$135.0 | 2025-03-19 | |
| Enamine | EN300-2956486-0.1g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 0.1g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-2956486-0.25g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 0.25g |
$289.0 | 2025-03-19 | |
| Enamine | EN300-2956486-0.5g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 0.5g |
$480.0 | 2025-03-19 | |
| Enamine | EN300-2956486-1.0g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 1.0g |
$614.0 | 2025-03-19 | |
| Enamine | EN300-2956486-2.5g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 2.5g |
$1202.0 | 2025-03-19 | |
| Enamine | EN300-2956486-5.0g |
1-(chloromethyl)-2-fluoro-3-methoxybenzene |
178974-63-5 | 95.0% | 5.0g |
$1779.0 | 2025-03-19 |
1-(Chloromethyl)-2-fluoro-3-methoxybenzene Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 1-(Chloromethyl)-2-fluoro-3-methoxybenzene
Comprehensive Overview of 1-(Chloromethyl)-2-fluoro-3-methoxybenzene (CAS No. 178974-63-5)
1-(Chloromethyl)-2-fluoro-3-methoxybenzene (CAS No. 178974-63-5) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates and specialty chemical synthesis. This compound, characterized by its chloromethyl and methoxy functional groups, is widely utilized in the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable building block in organic chemistry, particularly in the design of fluoroaromatic derivatives.
The growing demand for fluorinated compounds in drug discovery and agrochemicals has heightened interest in 1-(Chloromethyl)-2-fluoro-3-methoxybenzene. Researchers and manufacturers frequently search for high-purity fluorobenzene derivatives to optimize synthetic routes and improve yield efficiency. With the rise of green chemistry trends, this compound’s role in sustainable synthesis methods is also being explored, aligning with industry shifts toward eco-friendly chemical processes.
From a molecular perspective, the presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups in 1-(Chloromethyl)-2-fluoro-3-methoxybenzene enables diverse reactivity patterns. This versatility is critical for constructing complex architectures in medicinal chemistry, such as kinase inhibitors or PET imaging agents. Recent studies highlight its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry forums and academic publications.
In industrial settings, the compound’s stability and solubility profile make it suitable for scale-up production. Quality control measures, including HPLC and GC-MS analysis, are essential to ensure consistency, a common concern among buyers searching for reliable chemical suppliers. Additionally, regulatory compliance with REACH and FDA guidelines is often discussed in procurement contexts, reflecting broader market priorities.
Emerging applications of 1-(Chloromethyl)-2-fluoro-3-methoxybenzene in material science, such as liquid crystal displays (LCDs) and organic electronics, further expand its commercial relevance. As industries seek high-performance fluorinated polymers, this compound’s role as a precursor gains traction. SEO-driven queries like "synthesis of fluorinated methoxybenzenes" or "CAS 178974-63-5 suppliers" underscore its practical importance.
To address common user questions: The compound’s storage conditions (typically under inert atmosphere) and handling precautions are frequently searched topics. Analytical data, such as NMR spectra and melting point ranges, are also pivotal for researchers verifying its properties. For those exploring structure-activity relationships (SAR), the compound’s modular design offers a strategic advantage.
In summary, 1-(Chloromethyl)-2-fluoro-3-methoxybenzene (CAS No. 178974-63-5) bridges multiple scientific disciplines, from pharmaceutical R&D to advanced material engineering. Its alignment with cutting-edge trends like precision synthesis and sustainable chemistry ensures its continued relevance in global markets. For detailed technical specifications or collaborative opportunities, consult specialized chemical databases or industry experts.
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